Cas no 51362-08-4 (2-Phenoxyisonicotinic acid)

• Product Name: 2-Phenoxyisonicotinic acid
• CAS No: 51362-08-4
• MF: C₁₂H₉NO₃
• MW: 215.204763174057
• MDL: MFCD09414712
• CID: 55988
• PubChem ID: 21494431
• Update Time: 2025-05-20

2-Phenoxyisonicotinic acid Chemical and Physical Properties

Names and Identifiers

• 2-Phenoxyisonicotinic acid
• 2-phenoxy-4-Pyridinecarboxylic acid
• 2-phenoxypyridine-4-carboxylic acid
• 2-phenoxy-isonicotinic acid
• 51362-08-4
• TS-03070
• AKOS000205936
• FT-0659323
• SCHEMBL238350
• EN300-61673
• DTXSID20614880
• A828552
• 4-Pyridinecarboxylicacid, 2-phenoxy-
• CS-0195723
• Z234895713
• E90210
• MFCD09414712
• DB-071339
• 2-PHENOXY ISONICOTINIC ACID
• 2-PHENOXYISONICOTINICACID

• MDL： MFCD09414712
• Inchi： 1S/C12H9NO3/c14-12(15)9-6-7-13-11(8-9)16-10-4-2-1-3-5-10/h1-8H,(H,14,15)
• InChI Key： MVRLAYNMGBRJTD-UHFFFAOYSA-N
• SMILES： O(C1C=C(C(=O)O)C=CN=1)C1C=CC=CC=1

Computed Properties

• Exact Mass: 215.05800
• Monoisotopic Mass: 215.058
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 238
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 59.4A^2
• XLogP3: 2.2

Experimental Properties

• Density: 1.298
• Melting Point: 241-243 °C
• Boiling Point: 466.3 °C at 760 mmHg
• Flash Point: 466.3 °C at 760 mmHg
• Refractive Index: 1.613
• PSA: 59.42000
• LogP: 2.57210
• Vapor Pressure: 0.0±1.2 mmHg at 25°C

2-Phenoxyisonicotinic acid Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Diarylethers
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ethers Diarylethers

Additional information on 2-Phenoxyisonicotinic acid

2-Phenoxyisonicotinic Acid: A Comprehensive Overview

2-Phenoxyisonicotinic acid (CAS No. 51362-08-4) is a chemical compound that has garnered significant attention in the fields of pharmacology and organic chemistry. This compound, also referred to as isonicotinic acid derivative, is characterized by its unique structure, which includes a phenoxy group attached to an isonicotinic acid backbone. The compound's chemical formula is C13H11NO3, and its molecular weight is approximately 235.24 g/mol. These structural features contribute to its potential applications in drug development and other chemical processes.

Recent studies have highlighted the biological activity of 2-phenoxyisonicotinic acid, particularly its role in modulating cellular signaling pathways. Researchers have explored its ability to inhibit certain enzymes, such as histone deacetylases (HDACs), which are critical in epigenetic regulation. This inhibition could potentially lead to novel therapeutic strategies for diseases like cancer, where epigenetic dysregulation plays a significant role. The compound's selectivity for specific HDAC isoforms has been a focal point of investigation, with promising results indicating its potential as a targeted therapy.

In addition to its enzymatic activity, 2-phenoxyisonicotinic acid has been studied for its antimicrobial properties. Experimental data suggest that the compound exhibits moderate activity against various bacterial and fungal strains, making it a candidate for further exploration in the development of antimicrobial agents. This dual functionality—combining enzymatic inhibition with antimicrobial activity—underscores the compound's versatility and underscores its importance in contemporary chemical research.

The synthesis of 2-phenoxyisonicotinic acid involves a multi-step process that typically begins with the preparation of isonicotinic acid derivatives. One common approach involves the substitution of the hydroxyl group in phenoxy compounds with an appropriate leaving group, followed by nucleophilic substitution with the isonicotinic acid moiety. This process requires precise control over reaction conditions to ensure optimal yield and purity. Recent advancements in catalytic methods have improved the efficiency of these reactions, making large-scale production more feasible.

From an analytical standpoint, 2-phenoxyisonicotinic acid can be characterized using a variety of techniques, including high-performance liquid chromatography (HPLC), mass spectrometry (MS), and nuclear magnetic resonance (NMR) spectroscopy. These methods allow researchers to confirm the compound's structure and purity, which are critical for ensuring reproducibility in biological studies. The compound's spectral data, including its UV-Vis absorption properties, further aid in its identification and characterization.

Looking ahead, the future of 2-phenoxyisonicotinic acid lies in its potential applications across diverse fields. Its role as a lead compound in drug discovery continues to be explored, with ongoing research focusing on optimizing its pharmacokinetic properties for therapeutic use. Additionally, the compound's structural versatility makes it a valuable tool in medicinal chemistry for designing novel bioactive molecules.

In conclusion, 2-phenoxyisonicotinic acid (CAS No. 51362-08-4) stands out as a significant compound with promising applications in pharmacology and organic chemistry. Its unique structure, coupled with recent advances in understanding its biological activity and synthesis methods, positions it as a key player in future research and development efforts.